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Compound of Interest

Compound Name: 2-Acetylcyclopentanone

Cat. No.: B155173 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

2-acetylcyclopentanone, a versatile building block in organic synthesis. Its unique structural

features make it a valuable precursor for the synthesis of a wide range of heterocyclic

compounds and other complex molecular architectures relevant to drug discovery and

development.

Physicochemical Properties of 2-
Acetylcyclopentanone
The following table summarizes the key quantitative data for 2-acetylcyclopentanone.
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Property Value Source

Molecular Weight 126.15 g/mol [1][2][3][4]

Molecular Formula C₇H₁₀O₂ [1][2][3][5][6]

CAS Number 1670-46-8 [1][2]

Density 1.043 g/mL at 25 °C [3]

Boiling Point 72-75 °C at 8 mmHg [3][6]

Melting Point 60-70 °C [3][6]

Flash Point 163 °F (72.8 °C) [3]

Refractive Index n20/D 1.489 [3]

Synthesis of 2-Acetylcyclopentanone: A Conceptual
Workflow
The synthesis of 2-acetylcyclopentanone can be achieved through various synthetic routes. A

common and illustrative method is the Claisen condensation of cyclopentanone with an

acetylating agent, such as ethyl acetate, followed by decarboxylation. The following diagram

outlines a conceptual workflow for this process.
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Caption: Conceptual workflow for the synthesis of 2-acetylcyclopentanone.
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Experimental Protocol: Synthesis of 2-
Acetylcyclopentanone via Claisen Condensation
The following provides a generalized experimental protocol for the synthesis of 2-
acetylcyclopentanone. Researchers should adapt this procedure based on specific laboratory

conditions and safety protocols.

Materials:

Cyclopentanone

Ethyl acetate

Sodium ethoxide

Anhydrous ethanol

Hydrochloric acid (aqueous solution)

Organic solvent for extraction (e.g., diethyl ether or dichloromethane)

Drying agent (e.g., anhydrous magnesium sulfate or sodium sulfate)

Procedure:

Reaction Setup: A solution of sodium ethoxide in anhydrous ethanol is prepared in a round-

bottom flask equipped with a reflux condenser and a dropping funnel, under an inert

atmosphere (e.g., nitrogen or argon).

Addition of Reactants: A mixture of cyclopentanone and ethyl acetate is added dropwise to

the sodium ethoxide solution with stirring.

Reaction: The reaction mixture is heated to reflux for a specified period to drive the Claisen

condensation to completion.

Workup - Acidification: After cooling to room temperature, the reaction mixture is carefully

acidified with a dilute aqueous solution of hydrochloric acid.
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Workup - Extraction: The resulting aqueous mixture is transferred to a separatory funnel, and

the product is extracted with an appropriate organic solvent. The organic layers are

combined.

Workup - Drying: The combined organic extracts are washed with brine and dried over an

anhydrous drying agent.

Purification - Solvent Removal: The drying agent is removed by filtration, and the solvent is

removed from the filtrate using a rotary evaporator.

Purification - Distillation: The crude product is purified by distillation under reduced pressure

to yield pure 2-acetylcyclopentanone.

Note: This is a conceptual protocol. For detailed experimental procedures, including specific

quantities, reaction times, and temperatures, please refer to peer-reviewed chemical literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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